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Alfentanil: Pharmacology and Safety Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Noralfentanil

CAS No.: 61086-18-8

Cat. No.: S581601

Alfentanil is a synthetic, short-acting opioid analgesic and a derivative of fentanyl. The following table

summarizes its key characteristics based on the information found [1].

Aspect Description

Classification Synthetic opioid analgesic, small-molecule derivative of fentanyl [1].

Mechanism of Agonist of the p-opioid receptor (a G-protein coupled receptor). Binding inhibits
Action pain signal transmission, causing analgesia, euphoria, and respiratory depression

[1].

Primary Toxicity = Respiratory depression is the most significant and potentially life-threatening
acute toxicity, common to all fentanyl-related opioids [2] [3] [1].

Metabolism Extensive hepatic metabolism, primarily via the CYP3A4 enzyme [1].

Elimination Half- 1.5to 1.8 hours [1].
Life

Protein Binding 92% [1].

Excretion Primarily renal; ~1% of unchanged drug excreted in urine [1].

Research Context for Fentanyl Analogs
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The lack of specific data on Neralfentanil is not surprising. Research indicates that the market for new
synthetic opioids (NSOs) is dynamic, with new "fentalogs" appearing rapidly [4]. Much of the current
understanding of these compounds comes from post-mortem toxicology findings, and analytical reference

standards for new analogs are often not commercially available, posing a challenge for researchers [5] [6].

For a compound like Noralfentanil, its toxicity would be anticipated based on the known metabolism of
other fentanyl analogs. Metabolism generally involves reactions like hydroxylation, N-dealkylation, and
O-dealkylation [4]. The resulting metabolites can have varying levels of opioid activity, which is crucial for

interpreting intoxication cases [4].

How | Can Assist Your Research

While I could not find data on Noralfentanil, I can still help you create visualizations for your research on
related compounds. Below is an example of a signaling pathway diagram for Alfentanil using Graphviz DOT

language, which you can adapt.
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Diagram: Proposed p-opioid receptor signaling pathway for Alfentanil-mediated cellular effects.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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